4-(4-chlorophenyl)-N-(3-methylphenyl)-1,3-thiazol-2-amine

• Molecular Formula: C16H13ClN2S
• Molecular Weight: 300.8 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-N-(3-methylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H13ClN2S/c1-11-3-2-4-14(9-11)18-16-19-15(10-20-16)12-5-7-13(17)8-6-12/h2-10H,1H3,(H,18,19)
• InChI Key: RLXKZDNDKVYPKH-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC2=NC(=CS2)C3=CC=C(C=C3)Cl

Description

4-(4-chlorophenyl)-N-(3-methylphenyl)-1,3-thiazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as CMT-3 and belongs to the class of thiazole-based compounds. In

Mechanism of Action

The mechanism of action of CMT-3 is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer progression and inflammation. CMT-3 has been shown to inhibit the expression of various pro-inflammatory cytokines, including TNF-α, IL-1β, and IL-6. It also inhibits the activation of NF-κB, a transcription factor that plays a critical role in inflammation and cancer progression.
Biochemical and Physiological Effects:
CMT-3 has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of cancer cells, induce apoptosis, and inhibit angiogenesis. The compound has also been shown to reduce inflammation and oxidative stress in various preclinical models.

Advantages and Limitations for Lab Experiments

One of the main advantages of CMT-3 is its broad-spectrum activity against various types of cancer. The compound has also been shown to have low toxicity and good bioavailability, making it a promising candidate for further development. However, one of the limitations of CMT-3 is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the study of CMT-3. One of the areas of interest is the development of more potent analogs of the compound with improved solubility and bioavailability. Another area of research is the investigation of the mechanism of action of CMT-3 and its potential targets in cancer and inflammation. Additionally, the compound could be tested in combination with other anti-cancer agents to determine its potential synergistic effects. Finally, further preclinical and clinical studies are needed to evaluate the safety and efficacy of CMT-3 in humans.
Conclusion:
In conclusion, CMT-3 is a promising thiazole-based compound with potential therapeutic applications in cancer and inflammation. The compound has been extensively studied for its anti-cancer, anti-inflammatory, and anti-angiogenic properties. While there are some limitations to the compound, its broad-spectrum activity and low toxicity make it a promising candidate for further development. Future research should focus on developing more potent analogs, investigating the mechanism of action, and evaluating the safety and efficacy of the compound in humans.

Synthesis Methods

The synthesis of CMT-3 involves the reaction of 4-chlorobenzenamine and 3-methylthiophene-2-carbaldehyde in the presence of ammonium acetate and acetic acid. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The structure of the compound is confirmed using various spectroscopic techniques, including NMR and mass spectrometry.

Scientific Research Applications

CMT-3 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-angiogenic properties. The compound has been tested in various preclinical models of cancer, including breast, prostate, and lung cancer, and has shown promising results in inhibiting tumor growth and metastasis.